![molecular formula C18H22N2O4S B5213484 N-(4-{[(3-ethoxypropyl)amino]sulfonyl}phenyl)benzamide](/img/structure/B5213484.png)
N-(4-{[(3-ethoxypropyl)amino]sulfonyl}phenyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(4-{[(3-ethoxypropyl)amino]sulfonyl}phenyl)benzamide, also known as ESI-09, is a small molecule inhibitor that has gained attention for its potential therapeutic applications in various diseases. In
Mechanism of Action
The mechanism of action of N-(4-{[(3-ethoxypropyl)amino]sulfonyl}phenyl)benzamide involves the inhibition of specific proteins that play key roles in various cellular processes. This compound inhibits the activity of RAC1, a protein that regulates cell growth and proliferation, by binding to its active site and preventing its activation. This compound also inhibits the activity of TAK1, a protein that regulates the production of inflammatory cytokines and chemokines, by blocking the phosphorylation of its downstream targets.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects in vitro and in vivo. In cancer, this compound has been shown to inhibit the growth and proliferation of cancer cells, induce apoptosis, and suppress tumor growth in animal models. In inflammation, this compound has been shown to reduce the production of inflammatory cytokines and chemokines, reduce the infiltration of immune cells into inflamed tissues, and alleviate symptoms of inflammatory diseases in animal models. In autoimmune disorders, this compound has been shown to suppress the activation of immune cells, reduce the production of autoantibodies, and ameliorate the symptoms of autoimmune diseases in animal models.
Advantages and Limitations for Lab Experiments
N-(4-{[(3-ethoxypropyl)amino]sulfonyl}phenyl)benzamide has several advantages for lab experiments, including its small size, high potency, and specificity for its target proteins. This compound can be easily synthesized and purified, and its activity can be measured using various assays, such as cell proliferation assays, ELISAs, and Western blots. However, this compound also has some limitations for lab experiments, including its potential toxicity, off-target effects, and limited solubility in aqueous solutions. Careful dose-response studies and toxicity assays are necessary to ensure the safety and efficacy of this compound in lab experiments.
Future Directions
N-(4-{[(3-ethoxypropyl)amino]sulfonyl}phenyl)benzamide has promising potential for therapeutic applications in various diseases, and several future directions for research can be pursued. One direction is to explore the efficacy of this compound in combination with other drugs or therapies, such as chemotherapy or immunotherapy, to enhance its therapeutic effects. Another direction is to investigate the pharmacokinetics and pharmacodynamics of this compound in vivo, to determine its optimal dosing and administration regimen. Additionally, further studies are needed to elucidate the molecular mechanisms of this compound's action, and to identify other potential targets for this compound in various diseases.
Synthesis Methods
The synthesis of N-(4-{[(3-ethoxypropyl)amino]sulfonyl}phenyl)benzamide involves the reaction of 4-aminobenzenesulfonamide with 3-ethoxypropylamine and benzoyl chloride. The reaction is carried out in the presence of a base and a solvent, such as dichloromethane or toluene. The resulting product is then purified by column chromatography to obtain pure this compound.
Scientific Research Applications
N-(4-{[(3-ethoxypropyl)amino]sulfonyl}phenyl)benzamide has been studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and autoimmune disorders. In cancer, this compound has been shown to inhibit the growth and proliferation of cancer cells by blocking the activity of an enzyme called RAC1. In inflammation, this compound has been shown to reduce the production of inflammatory cytokines and chemokines by inhibiting the activity of a protein called TAK1. In autoimmune disorders, this compound has been shown to suppress the activation of immune cells and reduce the production of autoantibodies.
properties
IUPAC Name |
N-[4-(3-ethoxypropylsulfamoyl)phenyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22N2O4S/c1-2-24-14-6-13-19-25(22,23)17-11-9-16(10-12-17)20-18(21)15-7-4-3-5-8-15/h3-5,7-12,19H,2,6,13-14H2,1H3,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JSWZSIJUJWPQSC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOCCCNS(=O)(=O)C1=CC=C(C=C1)NC(=O)C2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
362.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.